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Compound of Interest

Compound Name: Laidlomycin phenylcarbamate

Cat. No.: B1674329

Preliminary Note: Extensive research for "Laidlomycin phenylcarbamate" in veterinary
medicine yielded no specific applications or detailed data. The available scientific literature and
regulatory information predominantly focus on Laidlomycin Propionate. This document provides
a comprehensive overview of Laidlomycin Propionate's applications in veterinary medicine,
developed for researchers, scientists, and drug development professionals. All data and
protocols presented herein pertain to Laidlomycin Propionate.

Application Notes

Laidlomycin propionate is a polyether ionophore antibiotic primarily used in the cattle industry
to enhance feed efficiency and promote growth. As an ionophore, it selectively transports
cations across cell membranes, disrupting the ion gradients of certain microorganisms,
particularly in the rumen. This mode of action leads to a modification of the rumen microbial
population, favoring the proliferation of bacteria that produce propionate, a key energy source
for the host animal. This results in improved feed conversion and weight gain.[1][2]

Key applications in veterinary medicine include:

e Improved Feed Efficiency and Rate of Weight Gain in Cattle: Laidlomycin propionate is
approved for use in cattle fed in confinement for slaughter to improve feed efficiency and
increase the rate of weight gain.[1][3] It is effective in both steers and heifers across a range
of dietary energy concentrations.[1]
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e Reduction in the Severity of Ruminal Acidosis: While not a preventative for ruminal acidosis,
laidlomycin propionate has been shown to reduce its severity, particularly during the
adaptation of cattle to high-concentrate diets.[4] It can help stabilize feed intake and reduce
day-to-day variation.[4]

o Combination Therapy: Laidlomycin propionate is also used in combination with other
antimicrobials, such as chlortetracycline, for the control of bacterial pneumonia associated
with shipping fever complex in cattle, while concurrently improving feed efficiency and weight
gain.

Quantitative Data Summary

The following tables summarize the quantitative data on the efficacy and dosage of Laidlomycin
Propionate in cattle.

Table 1: Efficacy of Laidlomycin Propionate on Feedlot Performance in Cattle

Laidlomycin
Propionate (6- Percentage
Parameter Control Reference
12 mgl/kg of Improvement
DM)
) Significant
Average Daily )
) Varies Increased Improvement (P [1]
Gain (ADG)
<0.001)
Significant
Feed Conversion  Varies Improved Improvement (P [1]
<0.001)
_ _ Increased by 7.3
Carcass Weight Varies (P <0.001) [1]

kg

Table 2: Recommended Dosage of Laidlomycin Propionate Potassium in Cattle Feed
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Indication Dosage Reference

Improved feed efficiency and

) ) ) 5 g/ton of feed [3]
increased rate of weight gain

Improved feed efficiency 5 to 10 g/ton of feed [3]
For control of bacterial 30 to 75 mg laidlomycin

pneumonia (in combination propionate potassium per head

with chlortetracycline) per day

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Laidlomycin
Propionate on Ruminal Acidosis

Objective: To assess the effect of laidlomycin propionate on ruminal pH and volatile fatty acid
(VFA) concentrations in cattle challenged with a high-grain diet.

Methodology:
e Animal Model: Use ruminally fistulated steers to allow for direct sampling of rumen fluid.
e Dietary Groups:

o Control Group: Fed a high-grain finishing diet (e.g., 95% concentrate) without laidlomycin
propionate.

o Treatment Group(s): Fed the same high-grain diet supplemented with laidlomycin
propionate at varying concentrations (e.g., 6 mg/kg and 12 mg/kg of diet DM).[4]

o Experimental Procedure:
o Adapt the steers to a 50% concentrate diet.

o Induce ruminal acidosis by abruptly switching to a 95% concentrate diet fed at a specific
intake (e.g., 2.75% of body weight) or by intraruminal dosing with a 100% concentrate diet.

[4]
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o Collect ruminal fluid samples at regular intervals (e.g., 0, 4, 8, 12, 24 hours) post-feeding.

o Data Analysis:
o Measure ruminal pH immediately after sample collection.

o Analyze rumen fluid for VFA concentrations (acetate, propionate, butyrate) and lactate
using gas chromatography.

o Statistically compare the data between the control and treatment groups to determine the
effect of laidlomycin propionate on ruminal fermentation parameters.

Protocol 2: Assessing the Impact of Laidlomycin
Propionate on Feedlot Performance

Objective: To determine the effect of different dietary concentrations of laidlomycin propionate
on the growth rate and feed efficiency of feedlot cattle.

Methodology:
e Animal Selection: Use a sufficient number of steers and heifers for statistical power.
» Dietary Treatments:

o Control Group: Fed a standard feedlot diet without laidlomycin propionate.

o Treatment Groups: Fed the same diet supplemented with laidlomycin propionate at
various concentrations (e.g., 3, 6, 9, 12 mg/kg of diet DM).[1]

o Experimental Design:
o Randomly assign cattle to dietary treatment groups.
o House cattle in pens and provide feed and water ad libitum.

o Monitor feed intake daily and record body weight at regular intervals (e.g., every 28 days)
throughout the feeding trial.
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» Data Collection and Analysis:

o Calculate average daily gain (ADG), dry matter intake (DMI), and feed efficiency
(gain/feed).

o At the end of the trial, collect carcass data, including carcass weight, yield grade, and

quality grade.

o Analyze the performance and carcass data statistically to identify the optimal dosage of
laidlomycin propionate for improving feedlot performance.

Visualizations
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Caption: Mechanism of action of Laidlomycin in the rumen.
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Experimental Workflow for Evaluating Feedlot
Performance
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Caption: Workflow for a feedlot performance trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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